Cas no 110599-27-4 (2,2-Bis((methoxycarbonyl)amino)acetic acid)

• Product Name: 2,2-Bis((methoxycarbonyl)amino)acetic acid
• CAS No: 110599-27-4
• MF: C₆H₁₀N₂O₆
• MW: 206.153401851654
• MDL: MFCD10699144
• CID: 1091118
• Update Time: 2025-08-04

2,2-Bis((methoxycarbonyl)amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Bis((methoxycarbonyl)amino)acetic acid
• bis[(methoxycarbonyl)amino]Acetic acid
• Bis(MethoxycarbonylaMino)acetic acid

• MDL： MFCD10699144
• Inchi： 1S/C6H10N2O6/c1-13-5(11)7-3(4(9)10)8-6(12)14-2/h3H,1-2H3,(H,7,11)(H,8,12)(H,9,10)
• InChI Key： HCXMXLOUCPJOLG-UHFFFAOYSA-N
• SMILES： O(C)C(NC(C(=O)O)NC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 7

Experimental Properties

• Density: 1.400
• Melting Point: 149-150 ºC

Additional information on 2,2-Bis((methoxycarbonyl)amino)acetic acid

Comprehensive Analysis of 2,2-Bis((methoxycarbonyl)amino)acetic acid (CAS No. 110599-27-4): Properties, Applications, and Industry Trends

2,2-Bis((methoxycarbonyl)amino)acetic acid (CAS No. 110599-27-4) is a specialized organic compound with a unique molecular structure, featuring two methoxycarbonyl groups attached to a central glycine backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for peptide mimetics and biodegradable polymers. Its carbamate-functionalized design makes it particularly valuable in controlled-release formulations and sustainable material science.

In recent years, the demand for eco-friendly chemical intermediates like 2,2-Bis((methoxycarbonyl)amino)acetic acid has surged, driven by global trends toward green chemistry and circular economy practices. Researchers frequently search for "CAS 110599-27-4 solubility" or "methoxycarbonyl derivatives in drug delivery," reflecting its relevance in optimizing bioavailability and drug formulation stability. The compound’s balanced hydrophilicity-lipophilicity profile (LogP ~1.2) enables applications in prodrug synthesis, addressing challenges in oral absorption of active pharmaceutical ingredients (APIs).

Synthetic routes to 2,2-Bis((methoxycarbonyl)amino)acetic acid typically involve carbamoylation of glycine derivatives under mild conditions, a process scrutinized for "low-waste synthesis of CAS 110599-27-4" in academic literature. Advanced purification techniques such as recrystallization from ethyl acetate/hexane mixtures yield high-purity (>98%) material, meeting stringent requirements for GMP-compliant manufacturing. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its structural integrity, with the carbonyl stretching bands at 1720 cm⁻¹ in FTIR serving as a key identifier.

The compound’s role in polyurethane elastomers has become a hotspot, particularly for "non-isocyanate polyurethanes (NIPUs)"—a search term trending in polymer science communities. By serving as a dicarbamate crosslinker, CAS 110599-27-4 contributes to materials with enhanced hydrolytic resistance and mechanical flexibility, aligning with the automotive industry’s shift toward lightweight biocomposites. Patent analyses reveal growing IP activity around its use in 3D-printing resins and medical device coatings.

From a regulatory perspective, 2,2-Bis((methoxycarbonyl)amino)acetic acid complies with REACH and FDA IIG guidelines, with safety data sheets highlighting low acute toxicity (LD₅₀ >2000 mg/kg, oral rat). These properties support its adoption in cosmetic preservative systems and food-contact adhesives, areas where users often query "CAS 110599-27-4 safety profile." Ongoing studies explore its chelating capacity for heavy metal sequestration, tapping into the environmental remediation market projected to reach $186 billion by 2030.

Innovative applications continue to emerge, such as its incorporation into self-healing hydrogels for wound care—a topic generating over 5,000 monthly searches related to "smart biomaterials." The compound’s pH-responsive degradation behavior (t_1/2 = 48h at pH 7.4) makes it ideal for targeted drug release systems. Furthermore, its metabolic stability in liver microsome assays positions it as a candidate for prodrug design in oncology therapeutics, addressing frequent queries about "tumor-selective activation mechanisms."

As industries prioritize carbon footprint reduction, 2,2-Bis((methoxycarbonyl)amino)acetic acid offers advantages over traditional petroleum-derived intermediates. Life cycle assessments (LCAs) demonstrate a 40% lower global warming potential compared to analogous aromatic diisocyanates, resonating with ESG-focused investors. The compound’s compatibility with enzymatic catalysis (e.g., lipase-mediated polymerization) further enhances its appeal for white biotechnology applications, a sector experiencing 12% annual growth.

Future research directions likely focus on continuous flow synthesis optimization—addressing the popular search "scale-up of CAS 110599-27-4 production"—and exploration of its supramolecular chemistry potential. With its multifaceted utility spanning pharmaceuticals, advanced materials, and environmental technologies, this compound exemplifies the convergence of molecular innovation and industrial sustainability in 21st-century chemistry.